Cas no 391277-83-1 (Boronic acid, [4-[(1-methylheptyl)oxy]phenyl]-)

• Product Name: Boronic acid, [4-[(1-methylheptyl)oxy]phenyl]-
• CAS No: 391277-83-1
• MF: C₁₄H₂₃BO₃
• MW: 250.141624689102
• CID: 1506621
• Update Time: 2024-08-24

Boronic acid, [4-[(1-methylheptyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[(1-methylheptyl)oxy]phenyl]-
• Boronic acid, [4-[(1-methylheptyl)oxy]phenyl]- (9CI)

• Inchi： 1S/C14H23BO3/c1-3-4-5-6-7-12(2)18-14-10-8-13(9-11-14)15(16)17/h8-12,16-17H,3-7H2,1-2H3
• InChI Key： FIDYTRJQAIZZQC-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(OC(C)CCCCCC)C=C1

Computed Properties

• Exact Mass: 249.17769

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 389.5±44.0 °C(Predicted)
• PSA: 49.69
• pka: 8.70±0.16(Predicted)